Hyoscyamine Sulfate Hyoscyamine Sulfate Hyoscyamine Sulfate is the sulfate salt of a belladonna alkaloid derivative and the levorotatory form of racemic atropine isolated from the plants Hyoscyamus niger or Atropa belladonna, which exhibits anticholinergic activity. Hyoscyamine functions as a non-selective, competitive antagonist of muscarinic receptors, thereby inhibiting the parasympathetic activities of acetylcholine on the salivary, bronchial, and sweat glands, as well as the eye, heart, bladder, and gastrointestinal tract. These inhibitory effects cause a decrease in saliva, bronchial mucus, gastric juices, and sweat. Furthermore, its inhibitory action on smooth muscle prevents bladder contraction and decreases gastrointestinal motility.
The 3(S)-endo isomer of atropine.
Brand Name: Vulcanchem
CAS No.: 6835-16-1
VCID: VC0036487
InChI: InChI=1S/2C17H23NO3.H2O4S.2H2O/c2*1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12;1-5(2,3)4;;/h2*2-6,13-16,19H,7-11H2,1H3;(H2,1,2,3,4);2*1H2/t2*13-,14+,15?,16-;;;/m11.../s1
SMILES: CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.O.O.OS(=O)(=O)O
Molecular Formula: C34H52N2O12S
Molecular Weight: 712.8 g/mol

Hyoscyamine Sulfate

CAS No.: 6835-16-1

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VCID: VC0036487

Molecular Formula: C34H52N2O12S

Molecular Weight: 712.8 g/mol

Hyoscyamine Sulfate - 6835-16-1

CAS No. 6835-16-1
Product Name Hyoscyamine Sulfate
Molecular Formula C34H52N2O12S
Molecular Weight 712.8 g/mol
IUPAC Name [(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] (2S)-3-hydroxy-2-phenylpropanoate;sulfuric acid;dihydrate
Standard InChI InChI=1S/2C17H23NO3.H2O4S.2H2O/c2*1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12;1-5(2,3)4;;/h2*2-6,13-16,19H,7-11H2,1H3;(H2,1,2,3,4);2*1H2/t2*13-,14+,15?,16-;;;/m11.../s1
Standard InChIKey BXSVDJUWKSRQMD-OMLVBYQESA-N
Isomeric SMILES CN1[C@@H]2CC[C@H]1CC(C2)OC(=O)[C@H](CO)C3=CC=CC=C3.CN1[C@@H]2CC[C@H]1CC(C2)OC(=O)[C@H](CO)C3=CC=CC=C3.O.O.OS(=O)(=O)O
SMILES CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.O.O.OS(=O)(=O)O
Canonical SMILES CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.O.O.OS(=O)(=O)O
Description Hyoscyamine Sulfate is the sulfate salt of a belladonna alkaloid derivative and the levorotatory form of racemic atropine isolated from the plants Hyoscyamus niger or Atropa belladonna, which exhibits anticholinergic activity. Hyoscyamine functions as a non-selective, competitive antagonist of muscarinic receptors, thereby inhibiting the parasympathetic activities of acetylcholine on the salivary, bronchial, and sweat glands, as well as the eye, heart, bladder, and gastrointestinal tract. These inhibitory effects cause a decrease in saliva, bronchial mucus, gastric juices, and sweat. Furthermore, its inhibitory action on smooth muscle prevents bladder contraction and decreases gastrointestinal motility.
The 3(S)-endo isomer of atropine.
Synonyms [3(S)-ENDO]-8-METHYL-8-AZABICYCLO[3.2.1]OCT-3-YL ESTER, ALPHA-(HYDROXYMETHYL)-BENZENEACETIC ACID SULFATE DIHYDRATE;HYOSCYAMINE SULFATE DIHYDRATE;HYOSCYAMINE SULPHATE;HYOSCYAMINE SULFATE;BENZENEACETIC ACID, ALPHA-(HYDROXYMETHYL)-, 8-METHYL-8-AZABICYCL
Reference 1: Jones JB, Dula DJ. The efficacy of sublingual hyoscyamine sulfate and
intravenous ketorolac tromethamine in the relief of ureteral colic. Am J Emerg
Med. 1998 Oct;16(6):557-9. PubMed PMID: 9786536.


2: Myers JH, Moro-Sutherland D, Shook JE. Anticholinergic poisoning in colicky
infants treated with hyoscyamine sulfate. Am J Emerg Med. 1997 Sep;15(5):532-5.
PubMed PMID: 9270398.


3: Werner G. [Studies on the metabolism of tropane alkaloids. V. Enzymatic
preparation of (+)-hyoscyamine-sulfate--H2O]. Arzneimittelforschung. 1967
Nov;17(11):1467. German. PubMed PMID: 5632273.
PubChem Compound 23724783
Last Modified Nov 11 2021
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